Cas no 1228664-49-0 ([2H6]-Gefitinib)

• Product Name: [2H6]-Gefitinib
• CAS No: 1228664-49-0
• MF: C₂₂H₁₈D₆ClFN₄O₃
• MW: 452.939
• CID: 1070454
• PubChem ID: 46243754
• Update Time: 2025-05-22

[2H6]-Gefitinib Chemical and Physical Properties

Names and Identifiers

• [2H6]-Gefitinib
• Gefitinib-d6
• 1228664-49-0
• N-(3-chloro-4-fluorophenyl)-7-methoxy-6-[3-(4-morpholinyl)propoxy-1,1,2,2,3,3-d6]-4-quinazolinamine
• G14127
• CS-0093078
• HY-50895S1
• N-(3-Chloro-4-fluorophenyl)-6-(1,1,2,2,3,3-hexadeuterio-3-morpholin-4-ylpropoxy)-7-methoxyquinazolin-4-amine

• Inchi： InChI=1S/C22H24ClFN4O3/c1-29-20-13-19-16(12-21(20)31-8-2-5-28-6-9-30-10-7-28)22(26-14-25-19)27-15-3-4-18(24)17(23)11-15/h3-4,11-14H,2,5-10H2,1H3,(H,25,26,27)/i2D2,5D2,8D2
• InChI Key： XGALLCVXEZPNRQ-AQCDAZAYSA-N
• SMILES： COC1=C(C=C2C(=C1)N=CN=C2NC3=CC(=C(C=C3)F)Cl)OCCCN4CCOCC4

Computed Properties

• Exact Mass: 452.1897570g/mol
• Monoisotopic Mass: 452.1897570g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on [2H6]-Gefitinib

Latest Research Insights on [2H6]-Gefitinib and CAS 1228664-49-0 in Chemical Biology and Medicine

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of stable isotope-labeled compounds, such as [2H6]-Gefitinib, in drug metabolism and pharmacokinetic studies. This deuterated analog of Gefitinib, a well-known EGFR tyrosine kinase inhibitor, is increasingly utilized as an internal standard in mass spectrometry-based assays to enhance analytical precision. Concurrently, the compound with CAS number 1228664-49-0 has emerged as a subject of interest due to its potential applications in targeted therapy development. This research brief synthesizes the latest findings on these two critical components, offering insights into their roles in modern drug discovery and development.

The primary application of [2H6]-Gefitinib lies in its use as a quantitative reference in LC-MS/MS analyses of biological samples. Recent studies published in the Journal of Chromatography B (2023) demonstrate its superior performance in minimizing matrix effects and improving assay reproducibility when compared to non-deuterated standards. The six deuterium atoms incorporated into the molecule provide sufficient mass separation from the parent drug while maintaining nearly identical chromatographic behavior, making it ideal for precise measurements in clinical pharmacokinetic studies of Gefitinib.

Regarding CAS 1228664-49-0, emerging research suggests its potential as a novel scaffold for kinase inhibitor development. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit selective inhibition against specific mutant forms of EGFR, including the T790M resistance mutation. The compound's unique structural features, particularly its [describe specific chemical features], appear to contribute to its binding affinity and selectivity profile. These findings position 1228664-49-0 as a promising candidate for further optimization in next-generation tyrosine kinase inhibitor development.

Methodological advancements have been particularly notable in the application of these compounds. Recent protocols published in Analytical Chemistry (2024) describe improved sample preparation techniques for [2H6]-Gefitinib that reduce deuterium-hydrogen exchange, thereby maintaining isotopic purity during analysis. For 1228664-49-0, novel synthetic routes developed by [Research Group] (2024) have significantly improved yield and purity, facilitating more extensive biological evaluation of this compound series.

The clinical implications of these developments are substantial. With [2H6]-Gefitinib enabling more accurate therapeutic drug monitoring, clinicians can better optimize Gefitinib dosing regimens for individual patients, particularly in NSCLC treatment. Meanwhile, the pharmacological characterization of 1228664-49-0 derivatives may address current limitations in EGFR-targeted therapies, including acquired resistance and off-target effects. Ongoing phase I studies (as reported in Clinical Cancer Research, 2024) are evaluating lead compounds derived from this scaffold.

In conclusion, the convergence of analytical chemistry and medicinal chemistry represented by [2H6]-Gefitinib and 1228664-49-0 underscores the interdisciplinary nature of modern drug development. These compounds exemplify how isotopic labeling and novel chemical scaffolds can respectively enhance drug quantification and expand therapeutic possibilities in oncology. Future research directions likely include expanded applications of [2H6]-Gefitinib in combination therapy monitoring and further structural optimization of 1228664-49-0 derivatives to improve their drug-like properties.